Cas no 1403568-20-6 (tert-Butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate)

• Product Name: tert-Butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
• CAS No: 1403568-20-6
• MF: C₁₃H₁₅BrN₂O₃
• MW: 327.173802614212
• CID: 5690599
• PubChem ID: 97035683
• Update Time: 2025-05-20

tert-Butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
• tert-Butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
• 1403568-20-6
• 1(2H)-Quinoxalinecarboxylic acid, 7-bromo-3,4-dihydro-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 7-bromo-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• DTXSID501127666
• 7-Bromo-3-oxo-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H15BrN2O3/c1-13(2,3)19-12(18)16-7-11(17)15-9-5-4-8(14)6-10(9)16/h4-6H,7H2,1-3H3,(H,15,17)
• InChI Key： QTCIMSUAMRKRDY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CC(N2)=O

Computed Properties

• Exact Mass: 326.02660g/mol
• Monoisotopic Mass: 326.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate

tert-Butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate: A Comprehensive Overview

The compound tert-butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate (CAS No. 1403568-20-6) is a significant molecule in the field of organic chemistry, particularly within the realm of quinoxaline derivatives. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we delve into its structural characteristics, synthetic methods, and recent advancements in its utilization across different fields.

Quinoxaline derivatives have long been recognized for their versatile properties, making them valuable in drug discovery, materials science, and organic synthesis. The tert-butyl group attached to the quinoxaline skeleton introduces steric bulk, which can influence the compound's reactivity and stability. The presence of a bromine atom at the 7-position further enhances its electronic properties, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry. The bromine substituent in tert-butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate has been shown to play a critical role in modulating the compound's pharmacokinetic properties. Researchers have explored its potential as a lead compound in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoxaline skeleton. The introduction of the tert-butyl carboxylate group and the bromination at the 7-position are key steps that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, tert-butyl 7-bromo-3-oxo-3,4-dihydroquinoxaline-carboxylate has found utility in materials science as well. Its electronic properties make it a suitable candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Researchers have also investigated its potential as a precursor for more complex molecular architectures, leveraging its modular structure for further functionalization.

Another area where this compound has shown promise is in organic synthesis as an intermediate for constructing larger molecular frameworks. Its reactivity under various conditions allows chemists to explore novel reaction pathways, leading to the discovery of new synthetic routes for complex molecules. The oxo group at position 3 adds another layer of functionality, enabling participation in redox reactions or acting as a directing group in subsequent transformations.

From an environmental perspective, understanding the degradation pathways of tert-butyl 7-bromo-quinoxaline-carboxylate is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, providing insights into its persistence in different environments. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, tert-butyl 7-bromo-quinoxaline-carboxylate (CAS No. 1403568-20-6) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic chemistry and materials science. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.